1-(5-(4-Methoxybenzyl)-1,3,4-oxadiazol-2-yl)-3-(3-(trifluoromethyl)phenyl)urea

• IUPAC Name: 1-[5-[(4-methoxyphenyl)methyl]-1,3,4-oxadiazol-2-yl]-3-[3-(trifluoromethyl)phenyl]urea
• InChI: InChI=1S/C18H15F3N4O3/c1-27-14-7-5-11(6-8-14)9-15-24-25-17(28-15)23-16(26)22-13-4-2-3-12(10-13)18(19,20)21/h2-8,10H,9H2,1H3,(H2,22,23,25,26)
• InChI Key: XJDZRMAKTLYVMV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC2=NN=C(O2)NC(=O)NC3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C18H15F3N4O3
• Molecular Weight: 392.3 g/mol

Description

1-(5-(4-Methoxybenzyl)-1,3,4-oxadiazol-2-yl)-3-(3-(trifluoromethyl)phenyl)urea is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Characterization

• The synthesis of deuterium-labeled AR-A014418, a compound with a structure closely related to the specified urea, highlights its application in pharmacokinetic studies. The process demonstrates the compound's potential in cancer, pain, and neurodegenerative disorder research, emphasizing its role in LC-MS analysis for drug absorption and distribution studies (Liang et al., 2020).
• Investigations into the crystal packing of methoxybenzyl-1,3,4-oxadiazol-2(3H)-thiones reveal insights into molecular structures and solid-state arrangements, providing foundational knowledge for the development of materials with specific physical properties (Khan et al., 2014).

Application in Material Science

• The development of new mesogenic materials bearing the 1,3,4-oxadiazole ring, as discussed in the synthesis and characterization of mesogenic materials based on 1,3,4-oxadiazole, underscores the compound's utility in creating materials with unique liquid crystalline properties. This research outlines how structural modifications can influence the mesomorphic behavior of such derivatives (Abboud et al., 2017).

Biological and Medicinal Chemistry Applications

• The synthesis and biological evaluation of novel dihydropyrimidine derivatives, incorporating elements similar to the specified urea, showcase the potential antidiabetic activities through in vitro screenings. Such studies illustrate the compound's relevance in developing therapeutic agents for diabetes (Lalpara et al., 2021).
• Research on substituted phenyl urea and thiourea silatranes focuses on their synthesis, characterization, and anion recognition properties. The study provides insights into the compound's application in sensor development and highlights the significance of structural modifications on its photophysical properties and theoretical studies (Singh et al., 2016).